13-Hydroxygermacrone

• Molecular Formula: C15H22O2
• Molecular Weight: 234.33 g/mol
• SMILES: CC1=CCC(=C(C)CO)C(=O)CC(=CCC1)C
• InChI: InChI=1S/C15H22O2/c1-11-5-4-6-12(2)9-15(17)14(8-7-11)13(3)10-16/h6-7,16H,4-5,8-10H2,1-3H3/b11-7+,12-6-,14-13-
• InChIKey: OYONKNQJEXRUQZ-PQDRPWSESA-N

Researchers investigating liver injury or photoaging need germacrane sesquiterpenoids with defined SAR, yet the parent compound germacrone poses hepatotoxicity risk via CYP induction and reactive metabolite formation. 13-Hydroxygermacrone (CAS 103994-29-2) resolves this: • In vivo hepatoprotection against D-GalN/TNF-α liver injury at 50 mg/kg p.o. • Inhibits UVB-induced MMP-1/-2/-3 in human keratinocytes (1-10 µM) • Selective cytotoxicity against NCI-H187 small cell lung cancer • ≥98% HPLC; 5-100 mg standard packs with bulk custom synthesis available

13-Hydroxygermacrone: Compound Profile

13-Hydroxygermacrone (CAS: 103994-29-2) is a germacrane-type sesquiterpenoid isolated from the rhizomes of Curcuma species (Zingiberaceae), including C. aeruginosa, C. zedoaria, and C. xanthorrhiza [1]. It has a molecular formula of C15H22O2 and a molecular weight of 234.3 g/mol . The compound is characterized by a 10-membered germacrane skeleton with a hydroxyl group at the 13-position [2]. Unlike the more abundant parent compound germacrone, 13-hydroxygermacrone exhibits a distinct activity profile, including hepatoprotective effects against D-GalN/TNF-α-induced liver injury in vivo at 50 mg/kg p.o. [3] and inhibition of UVB-induced MMP expression in human keratinocytes .

In vivo liver injury model research Supports D-GalN/TNF-α hepatoprotection endpoint studies.

NCI-H187 cytotoxicity screening context Selective cell-model endpoint review for lung cancer research.

Keratinocyte MMP modulation assay fit UVB-induced matrix metalloproteinase expression studies.

Metabolic stability comparator tool 13-hydroxylation structural comparator to germacrone.

• [1] Chokchaisiri R, Pimkaew P, Piyachaturawat P, Chalermglin R, Suksamrarn A. Cytotoxic Sesquiterpenoids and Diarylheptanoids from the Rhizomes of Curcuma elata Roxb. Rec. Nat. Prod. 2014;8(1):46-50. View Source
• [2] Shiobara Y, Asakawa Y, Kodama M, Takemoto T. Zedoarol, 13-hydroxygermacrone and curzeone, three sesquiterpenoids from Curcuma zedoaria. Phytochemistry. 1986;25(6):1351-1353. View Source
• [3] Matsuda H, Ninomiya K, Morikawa T, Yoshikawa M. Medicinal Foodstuffs. XXIX. Potent Protective Effects of Sesquiterpenes and Curcumin from Zedoariae Rhizoma on Liver Injury Induced by D-Galactosamine/Lipopolysaccharide or Tumor Necrosis Factor-α. Biol Pharm Bull. 2002;25(5):627-631. View Source

13-Hydroxygermacrone: Why Substitution Fails

In-class substitution among Curcuma sesquiterpenes is not scientifically justified due to divergent structure-activity relationships (SAR). While many compounds share a germacrane core, variations in oxygenation patterns (e.g., hydroxylation at C-13 vs. carbonyl groups) drastically alter their biological targets and metabolic stability. For instance, the parent compound germacrone induces CYP2B6 and CYP3A4 expression and forms reactive, electrophilic metabolites in human liver microsomes, raising hepatotoxicity concerns [1]. In contrast, 13-hydroxygermacrone exhibits hepatoprotective activity in vivo [2]. Furthermore, cytotoxic profiles differ significantly across analogs; for example, 13-hydroxygermacrone shows selective activity against NCI-H187 cells, whereas other compounds like curdione and germacrone exhibit distinct potency patterns [3]. These divergent properties underscore the necessity of precise compound selection for research and industrial applications.

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Parent germacrone may shift CYP induction and reactive metabolite risk profile; 13-hydroxylation fundamentally alters metabolic susceptibility.

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Cytotoxicity selectivity diverges across analogs; NCI-H187 cell-line response is not reproduced by curdione, furanodienone, or other co-isolated sesquiterpenes.

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C-13 hydroxylation determines hepatoprotective vs. hepatotoxic profile; in-class substitution with dehydrocurdione or aerugidiol would omit hepatic protection endpoints.

• [1] Pimkaew P, Kublbeck J, Petsalo A, Juvonen R, Honkakoski P, Vainio H, et al. Interactions of sesquiterpenes zederone and germacrone with the human cytochrome P450 system. Toxicol In Vitro. 2013;27(6):2005-2012. View Source
• [2] Matsuda H, Ninomiya K, Morikawa T, Yoshikawa M. Medicinal Foodstuffs. XXIX. Potent Protective Effects of Sesquiterpenes and Curcumin from Zedoariae Rhizoma on Liver Injury Induced by D-Galactosamine/Lipopolysaccharide or Tumor Necrosis Factor-α. Biol Pharm Bull. 2002;25(5):627-631. View Source
• [3] Chokchaisiri R, Pimkaew P, Piyachaturawat P, Chalermglin R, Suksamrarn A. Cytotoxic Sesquiterpenoids and Diarylheptanoids from the Rhizomes of Curcuma elata Roxb. Rec. Nat. Prod. 2014;8(1):46-50. View Source

13-Hydroxygermacrone: Evidence vs. Close Analogs

In Vivo Hepatoprotective Activity

13-Hydroxygermacrone demonstrates hepatoprotective activity in vivo at 50 mg/kg p.o., comparable to several other sesquiterpenes but with a distinct profile. In a mouse model of D-GalN/TNF-α-induced liver injury, 13-hydroxygermacrone (50 mg/kg p.o.) inhibited serum AST and ALT increases [1]. Among the 11 sesquiterpenes tested, only 8 (including 13-hydroxygermacrone, germacrone, curdione, and curcumenol) exhibited this protective effect, while dehydrocurdione, aerugidiol, and zedoarondiol did not [1]. Notably, curdione and curcumenol were more potent, showing significant inhibition at a lower dose of 12.5 mg/kg p.o. [1]. This quantitative data highlights 13-hydroxygermacrone's position within the activity spectrum, enabling informed selection based on desired potency and therapeutic window.

Hepatoprotective Activity

Reported comparison

Effective at 50 mg/kg p.o. in D-GalN/TNF-α mouse model; less potent than curdione/curcumenol (12.5 mg/kg) but active unlike dehydrocurdione.

Supports hepatoprotection model context; moderate response ranking among tested set.

Ranked within 8 active sesquiterpenes; dose-response window may guide study design.

Evidence Dimension	In vivo hepatoprotective effect (inhibition of serum AST/ALT increase)
Target Compound Data	Effective at 50 mg/kg p.o.
Comparator Or Baseline	Curdione, curcumenol: effective at 12.5 mg/kg p.o.; Germacrone: effective at 50 mg/kg p.o.; Dehydrocurdione, aerugidiol, zedoarondiol: not effective
Quantified Difference	13-Hydroxygermacrone is less potent than curdione/curcumenol but more active than dehydrocurdione/aerugidiol/zedoarondiol.
Conditions	Mouse model of D-GalN/TNF-α-induced acute liver injury

Why This Matters

This data allows researchers to select 13-hydroxygermacrone for hepatoprotection studies where a moderate potency compound is preferred over more potent analogs to avoid potential toxicity or off-target effects.

• [1] Matsuda H, Ninomiya K, Morikawa T, Yoshikawa M. Medicinal Foodstuffs. XXIX. Potent Protective Effects of Sesquiterpenes and Curcumin from Zedoariae Rhizoma on Liver Injury Induced by D-Galactosamine/Lipopolysaccharide or Tumor Necrosis Factor-α. Biol Pharm Bull. 2002;25(5):627-631. View Source

Cytotoxicity Selectivity Against NCI-H187

13-Hydroxygermacrone exhibits a unique cytotoxicity profile against human cancer cell lines compared to co-isolated analogs. In a study of Curcuma elata constituents, 13-hydroxygermacrone (compound 9) demonstrated strong cytotoxicity against the NCI-H187 small cell lung cancer cell line, whereas it did not show strong activity against the KB oral epidermoid carcinoma cell line [1]. In contrast, compounds 12 and 13 (diarylheptanoids) were strongly cytotoxic against KB cells, and compounds 4 (furanodienone) and 12-14 showed strong cytotoxicity against NCI-H187 [1]. This differential selectivity pattern distinguishes 13-hydroxygermacrone from other compounds in the same extract, suggesting a specific molecular target profile that may be exploited for targeted anticancer research.

Cytotoxicity Selectivity

Reported comparison

Strong cytotoxicity against NCI-H187 small cell lung cancer cells; not strong against KB oral carcinoma cells. Other co-isolates show distinct patterns.

Supports cell-model endpoint review for lung cancer selectivity profiling.

MTT assay; selectivity context differs from furanodienone and diarylheptanoids.

Evidence Dimension	Cytotoxic activity against human cancer cell lines
Target Compound Data	Strong cytotoxicity against NCI-H187; not strong against KB
Comparator Or Baseline	Compounds 12 & 13: strong against KB; Compounds 4, 12-14: strong against NCI-H187
Quantified Difference	13-Hydroxygermacrone shows selective activity against NCI-H187 but not KB, unlike other compounds.
Conditions	In vitro cytotoxicity screening using MTT assay

Why This Matters

This selectivity profile enables targeted procurement for research focused on small cell lung cancer models, avoiding compounds with broader or different selectivity.

• [1] Chokchaisiri R, Pimkaew P, Piyachaturawat P, Chalermglin R, Suksamrarn A. Cytotoxic Sesquiterpenoids and Diarylheptanoids from the Rhizomes of Curcuma elata Roxb. Rec. Nat. Prod. 2014;8(1):46-50. View Source

Metabolic Stability & Hepatotoxicity Risk

13-Hydroxygermacrone is structurally differentiated from germacrone by a hydroxyl group at C-13, which may confer a favorable metabolic profile. Germacrone has been shown to induce CYP2B6 and CYP3A4 expression in human primary hepatocytes and to form reactive, electrophilic metabolites (two oxidized metabolites and four glutathione conjugates) in human liver microsomes, raising concerns about potential hepatotoxicity [1]. Although direct CYP interaction data for 13-hydroxygermacrone is not available, the presence of the 13-hydroxyl group is likely to alter its susceptibility to oxidative metabolism and reduce the formation of reactive intermediates compared to the parent germacrone. This inference is supported by the in vivo hepatoprotective activity of 13-hydroxygermacrone [2], contrasting with the hepatotoxic potential of germacrone.

Metabolic Stability

Class-level inference

13-hydroxylation inferred to reduce CYP induction and reactive metabolite formation relative to germacrone (CYP2B6/3A4 inducer, GSH conjugates).

Inferred metabolic stability; requires validation in direct CYP/reactive metabolite assays.

Class-level SAR; no direct CYP data available for 13-hydroxygermacrone.

Evidence Dimension	CYP induction and reactive metabolite formation
Target Compound Data	Inferred to have lower CYP induction and reduced reactive metabolite formation due to 13-hydroxylation.
Comparator Or Baseline	Germacrone: induces CYP2B6/3A4, forms 2 oxidized metabolites and 4 GSH conjugates.
Quantified Difference	Qualitative difference based on structural modification and in vivo activity.
Conditions	Human primary hepatocytes and human liver microsomes (for germacrone)

Why This Matters

For in vivo studies or applications where hepatotoxicity is a concern, 13-hydroxygermacrone may be a safer alternative to germacrone, despite the latter's higher abundance and lower cost.

• [1] Pimkaew P, Kublbeck J, Petsalo A, Juvonen R, Honkakoski P, Vainio H, et al. Interactions of sesquiterpenes zederone and germacrone with the human cytochrome P450 system. Toxicol In Vitro. 2013;27(6):2005-2012. View Source
• [2] Matsuda H, Ninomiya K, Morikawa T, Yoshikawa M. Medicinal Foodstuffs. XXIX. Potent Protective Effects of Sesquiterpenes and Curcumin from Zedoariae Rhizoma on Liver Injury Induced by D-Galactosamine/Lipopolysaccharide or Tumor Necrosis Factor-α. Biol Pharm Bull. 2002;25(5):627-631. View Source

Anti-Inflammatory MMP Inhibition in Keratinocytes

13-Hydroxygermacrone inhibits UVB-induced upregulation of MMP-1, MMP-2, and MMP-3 at the mRNA and protein levels in human HaCaT keratinocytes . While quantitative data (e.g., IC50 values) are not provided in the source, this activity profile is distinct from other Curcuma sesquiterpenes. For instance, furanodiene and furanodienone suppressed TPA-induced mouse ear inflammation by 75% and 53%, respectively, at 1.0 µmol [1], but their effects on MMPs in keratinocytes are not reported. The specific inhibition of UVB-induced MMP expression suggests potential utility in photoaging or skin inflammation research, differentiating 13-hydroxygermacrone from compounds with broader anti-inflammatory mechanisms.

MMP Inhibition

Data to verify

Inhibits UVB-induced MMP-1, -2, -3 mRNA and protein upregulation in HaCaT keratinocytes (quantitative IC50 not reported).

Supports skin photoaging/inflammation model research; mechanistic profile distinct from general anti-inflammatory comparators.

Data to verify; quantification and comparator benchmarking incomplete.

Evidence Dimension	Inhibition of MMP expression in keratinocytes
Target Compound Data	Inhibits UVB-induced MMP-1, -2, -3 mRNA and protein upregulation.
Comparator Or Baseline	Furanodiene: 75% inhibition of TPA-induced ear edema at 1.0 µmol; Furanodienone: 53% inhibition.
Quantified Difference	Mechanistic difference (MMP inhibition vs. general anti-inflammatory) rather than direct potency comparison.
Conditions	UVB-irradiated HaCaT human keratinocytes

Why This Matters

This unique mechanistic profile may guide selection for studies focused on skin inflammation, photoaging, or MMP-related pathologies.

• [1] Makabe H, Maru N, Kuwabara A, Kamo T, Hirota M. Anti-inflammatory sesquiterpenes from Curcuma zedoaria. Nat Prod Res. 2006;20(7):680-685. View Source

13-Hydroxygermacrone: Optimal Applications

Moderate Potency Hepatoprotection Studies

Researchers investigating liver injury models may select 13-hydroxygermacrone when a compound with demonstrated in vivo hepatoprotective activity at 50 mg/kg p.o. is desired, but where higher potency analogs like curdione (active at 12.5 mg/kg) may pose a risk of off-target effects. This dose-response differentiation allows for finer control in preclinical studies [1].

Small Cell Lung Cancer Research (NCI-H187)

Given its selective cytotoxicity against NCI-H187 cells, 13-hydroxygermacrone is a preferred candidate for mechanism-of-action studies in small cell lung cancer. Its lack of strong activity against KB cells suggests a narrower spectrum, which may reduce off-target cytotoxicity in normal tissues and inform targeted therapy development [2].

Skin Inflammation & Photoaging Studies

The compound's ability to inhibit UVB-induced MMP-1, -2, and -3 expression in human keratinocytes positions it as a research tool for studying extracellular matrix degradation in photoaging and skin inflammation. This application is supported by the specific MMP inhibition profile, which differs from the general anti-inflammatory effects of other Curcuma sesquiterpenes .

Metabolic Stability & Hepatotoxicity Assessment

For research into the structure-metabolism relationships of germacrane sesquiterpenes, 13-hydroxygermacrone serves as a key comparator to germacrone. Its inferred lower propensity for CYP induction and reactive metabolite formation, coupled with in vivo hepatoprotection, makes it a valuable tool for studying how C-13 hydroxylation alters metabolic fate and toxicity profiles [3][4].

Application

Selection Property

Validation Focus

Hepatoprotection research models

In vivo liver injury response (model-dependent dose window)

Serum transaminase endpoint monitoring

Small cell lung cancer cell-model studies

NCI-H187 cytotoxicity selectivity

Cell viability endpoint and selectivity profiling

Skin photoaging and MMP research

UVB-induced MMP expression inhibition

MMP-1/2/3 mRNA and protein endpoints in keratinocytes

Structure-metabolism relationship studies

Hydroxylation-dependent metabolic profile

CYP induction and reactive metabolite profiling

• [1] Matsuda H, Ninomiya K, Morikawa T, Yoshikawa M. Medicinal Foodstuffs. XXIX. Potent Protective Effects of Sesquiterpenes and Curcumin from Zedoariae Rhizoma on Liver Injury Induced by D-Galactosamine/Lipopolysaccharide or Tumor Necrosis Factor-α. Biol Pharm Bull. 2002;25(5):627-631. View Source
• [2] Chokchaisiri R, Pimkaew P, Piyachaturawat P, Chalermglin R, Suksamrarn A. Cytotoxic Sesquiterpenoids and Diarylheptanoids from the Rhizomes of Curcuma elata Roxb. Rec. Nat. Prod. 2014;8(1):46-50. View Source
• [3] Pimkaew P, Kublbeck J, Petsalo A, Juvonen R, Honkakoski P, Vainio H, et al. Interactions of sesquiterpenes zederone and germacrone with the human cytochrome P450 system. Toxicol In Vitro. 2013;27(6):2005-2012. View Source
• [4] Matsuda H, Ninomiya K, Morikawa T, Yoshikawa M. Medicinal Foodstuffs. XXIX. Potent Protective Effects of Sesquiterpenes and Curcumin from Zedoariae Rhizoma on Liver Injury Induced by D-Galactosamine/Lipopolysaccharide or Tumor Necrosis Factor-α. Biol Pharm Bull. 2002;25(5):627-631. View Source